Cas no 1803592-60-0 (1-(4-fluorobenzoyl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(4-fluorobenzoyl)cyclopropan-1-amine hydrochloride
• CAS No: 1803592-60-0
• CID: 4616908
• PubChem ID: 75481277
• Update Time: 2025-11-06

1-(4-fluorobenzoyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzoyl)cyclopropan-1-amine hydrochloride

Additional information on 1-(4-fluorobenzoyl)cyclopropan-1-amine hydrochloride

1-(4-Fluorobenzoyl)cyclopropan-1-amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1803592-60-0, known as 1-(4-fluorobenzoyl)cyclopropan-1-amine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of cyclopropane, a unique three-membered ring structure, which has been extensively studied due to its unusual chemical properties and potential applications in drug design. The presence of the 4-fluorobenzoyl group introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The strained ring structure of cyclopropane provides unique electronic and steric properties, which can enhance the binding affinity of molecules to their target proteins. In the case of 1-(4-fluorobenzoyl)cyclopropan-1-amine hydrochloride, the cyclopropane ring is attached to an amine group, which further increases its potential for forming hydrogen bonds—a critical interaction in drug-receptor binding. The 4-fluorobenzoyl substituent adds electron-withdrawing effects, which can modulate the overall reactivity and selectivity of the molecule.

The synthesis of 1-(4-fluorobenzoyl)cyclopropan-1-amine hydrochloride involves a series of well-established organic reactions. The starting material, cyclopropylamine, undergoes acylation with 4-fluorobenzoyl chloride in the presence of a base to form the amide intermediate. Subsequent acidification with hydrochloric acid yields the final hydrochloride salt. This synthesis pathway is efficient and scalable, making it suitable for both academic research and industrial production.

From a pharmacological perspective, 1-(4-fluorobenzoyl)cyclopropan-1-amine hydrochloride has shown promising activity in preclinical studies. Research indicates that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The cyclopropane ring plays a crucial role in these activities by providing a rigid framework that enhances molecular stability and target binding. Additionally, the 4-fluorobenzoyl group contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets.

Recent advancements in computational chemistry have further elucidated the structure-function relationship of 1-(4-fluorobenzoyl)cyclopropan-1-amine hydrochloride. Molecular docking studies reveal that the compound binds effectively to key residues in its target protein's active site. These findings underscore the importance of both the cyclopropane ring and the fluorinated benzoyl group in achieving optimal binding affinity and selectivity.

In conclusion, 1-(4-fluorobenzoyl)cyclopropan-1-amine hydrochloride (CAS No. 1803592-60-0) is a versatile compound with significant potential in drug discovery and development. Its unique structural features, combined with recent research findings, position it as a valuable tool for exploring novel therapeutic strategies against various diseases. As ongoing studies continue to uncover its full potential, this compound remains at the forefront of scientific innovation in medicinal chemistry.